Cas no 866725-30-6 (2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 866725-30-6
• MF: C₂₄H₁₉FN₂O₅S
• MW: 466.481468439102
• CID: 6005499
• PubChem ID: 2136685
• Update Time: 2025-08-05

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-fluoro-N-(3-methoxyphenyl)-4-oxo-3-(phenylsulfonyl)-
• AKOS001821156
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 866725-30-6
• F1604-0336
• 2-[6-fluoro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C24H19FN2O5S/c1-32-18-7-5-6-17(13-18)26-23(28)15-27-14-22(33(30,31)19-8-3-2-4-9-19)24(29)20-12-16(25)10-11-21(20)27/h2-14H,15H2,1H3,(H,26,28)
• InChI Key： LSUFRLLAFSRMMC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(OC)=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 466.09987105g/mol
• Monoisotopic Mass: 466.09987105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 720.6±60.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)

Additional information on 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-3-(Benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 866725-30-6)

2-3-(Benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, with the CAS number 866725-30-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities and applications in drug discovery. The presence of a benzenesulfonyl group and a fluoro substituent enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged due to their relevance in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in 866725-30-6 for its structural uniqueness, which combines a dihydroquinolinone core with an acetamide side chain. This configuration is often explored in the context of anti-inflammatory and anticancer drug development, aligning with current trends in precision medicine.

The compound’s molecular weight and solubility properties make it suitable for in vitro and in vivo studies. Its 3-methoxyphenyl moiety contributes to improved bioavailability, a critical factor in pharmacokinetics. As the pharmaceutical industry shifts toward small-molecule therapeutics, 866725-30-6 is being investigated for its potential to interact with protein targets involved in cell signaling pathways.

From a synthetic chemistry perspective, the benzenesulfonyl group in 2-3-(Benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide offers opportunities for further structural optimization. Chemists are exploring modifications to enhance its selectivity and potency, particularly in the context of kinase inhibitors. This aligns with the growing interest in personalized medicine, where tailored compounds address specific biomarkers.

Environmental and green chemistry considerations are also influencing research around 866725-30-6. Scientists are evaluating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry priorities. Additionally, the compound’s stability under various conditions is a key focus, ensuring its viability in drug formulation.

In summary, 2-3-(Benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS 866725-30-6) represents a promising candidate for advancing medicinal chemistry and therapeutic innovation. Its multifaceted applications and adaptability to modern research trends underscore its importance in the scientific community.